Cas no 57247-59-3 (1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro-)

1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro- structure
57247-59-3 structure
Product Name:1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro-
CAS No:57247-59-3
MF:C13H16N2O2
MW:232.278343200684
CID:346027
PubChem ID:71444251
Update Time:2025-04-19

1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Benzodiazepine, 1,4-diacetyl-2,3,4,5-tetrahydro-
    • 1-(1-acetyl-3,5-dihydro-2H-1,4-benzodiazepin-4-yl)ethanone
    • DTXSID30853041
    • 57247-59-3
    • 1,1'-(2,3-Dihydro-1H-1,4-benzodiazepine-1,4(5H)-diyl)di(ethan-1-one)
    • Inchi: 1S/C13H16N2O2/c1-10(16)14-7-8-15(11(2)17)13-6-4-3-5-12(13)9-14/h3-6H,7-9H2,1-2H3
    • InChI Key: CDXKXJJELLWWPW-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CC2C=CC=CC=2N(C(C)=O)CC1

Computed Properties

  • Exact Mass: 232.12128
  • Monoisotopic Mass: 232.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62
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